N-butyl-2-(isopropylthio)benzamide

• IUPAC Name: N-butyl-2-propan-2-ylsulfanylbenzamide
• InChI: InChI=1S/C14H21NOS/c1-4-5-10-15-14(16)12-8-6-7-9-13(12)17-11(2)3/h6-9,11H,4-5,10H2,1-3H3,(H,15,16)
• InChI Key: SFXHCHHLDDCHOT-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=CC=C1SC(C)C
• Molecular Formula: C14H21NOS
• Molecular Weight: 251.39 g/mol

Description

N-butyl-2-(isopropylthio)benzamide, also known as NBPT, is a chemical compound that has gained attention in recent years due to its potential application in the field of agriculture. NBPT is a urease inhibitor, which means it can reduce the amount of nitrogen lost from fertilizers and increase crop yields.

Mechanism of Action

N-butyl-2-(isopropylthio)benzamide works by inhibiting the enzyme urease, which is responsible for the breakdown of urea into ammonia. By inhibiting this enzyme, N-butyl-2-(isopropylthio)benzamide reduces the amount of nitrogen lost from fertilizers and increases the availability of nitrogen to plants. This results in increased crop yields and reduced environmental impact.
Biochemical and Physiological Effects:
N-butyl-2-(isopropylthio)benzamide has been found to have no significant toxicological effects on humans or animals. It is rapidly metabolized and excreted from the body, and does not accumulate in tissues. N-butyl-2-(isopropylthio)benzamide has also been found to have no negative impact on soil microorganisms.

Advantages and Limitations for Lab Experiments

N-butyl-2-(isopropylthio)benzamide has several advantages for use in lab experiments. It is stable and easy to handle, and can be easily incorporated into fertilizers. However, N-butyl-2-(isopropylthio)benzamide can be expensive, and its effectiveness can be affected by factors such as soil pH and temperature.

Future Directions

There are several future directions for research on N-butyl-2-(isopropylthio)benzamide. One area of focus is the development of more efficient synthesis methods for N-butyl-2-(isopropylthio)benzamide. Another area of research is the investigation of the potential for N-butyl-2-(isopropylthio)benzamide to reduce nitrogen loss in different soil types and under different environmental conditions. Additionally, there is interest in exploring the potential for N-butyl-2-(isopropylthio)benzamide to be used in combination with other fertilizer additives to further increase crop yields.

Scientific Research Applications

N-butyl-2-(isopropylthio)benzamide has been extensively studied for its potential application in the field of agriculture. It has been shown to be an effective urease inhibitor, reducing the amount of nitrogen lost from fertilizers and increasing crop yields. N-butyl-2-(isopropylthio)benzamide has been used in various crops, including wheat, corn, and rice, and has been found to be particularly effective in reducing nitrogen loss in soils with high pH levels.